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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the structure elucidation and total synthesis of
Yobyrine, a notable indole alkaloid. The information is compiled to serve as a comprehensive
technical resource, presenting key data in a structured format and outlining detailed
experimental methodologies.

Introduction to Yobyrine

Yobyrine, with the chemical formula C1sH16Nz2, is a heterocyclic compound belonging to the
yohimbine alkaloid family. Its formal IUPAC name is 1-[(2-methylphenyl)methyl]-9H-pyrido[3,4-
blindole. The structural backbone of Yobyrine is a [3-carboline moiety, which is a common
feature in many biologically active alkaloids. The elucidation of its structure and the
development of its synthetic pathways have been subjects of chemical research, contributing to
the broader understanding of indole alkaloid chemistry.

Structure Elucidation
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The determination of Yobyrine's chemical structure has been accomplished through a

combination of spectroscopic techniques and chemical degradation studies. The key analytical

data are summarized below.

Spectroscopic Data

Modern spectroscopic methods are fundamental to the structural characterization of complex

organic molecules like Yobyrine. While comprehensive public domain spectra are not readily

available, the expected spectroscopic characteristics can be inferred from its structure and data

from related compounds.

Table 1: Key Physicochemical and Spectroscopic Data for Yobyrine

Property Value Source
Molecular Formula C19H16N2 PubChem
Molecular Weight 272.35 g/mol PubChem
Predicted shifts for aromatic
protons (6 7.0-8.5 ppm), a
1H NMR singlet for the benzylic CH2 -
group, and a singlet for the
methyl group.
Predicted signals for aromatic
and heteroaromatic carbons (o
13C NMR 110-150 ppm), a signal for the PubChem (data exists)

benzylic carbon, and a signal

for the methyl carbon.

Mass Spectrometry

Molecular ion peak (M*) at m/z
272. Key fragmentation would
involve cleavage of the

benzylic bond.

PubChem (data exists)

Logic of Structure Elucidation
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The process of elucidating the structure of Yobyrine would logically follow the workflow
outlined below. This involves initial characterization through mass spectrometry to determine
the molecular formula, followed by detailed NMR studies to map the carbon-hydrogen
framework and establish connectivity.
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Figure 1. Logical workflow for the structure elucidation of Yobyrine.
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Total Synthesis of Yobyrine

The total synthesis of Yobyrine has been a subject of interest, historically linked to the
chemistry of yohimbine alkaloids. A key historical synthesis was reported by Percy L. Julian and
his colleagues in 1941. The general approach often involves the dehydrogenation of a
yohimbine or related precursor.

Retrosynthetic Analysis

A plausible retrosynthetic pathway for Yobyrine would involve a Pictet-Spengler reaction as a
key step to construct the 3-carboline core, followed by the introduction of the 2-methylbenzyl

group.
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o To cite this document: BenchChem. [The Structure and Synthesis of Yobyrine: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14163837/docs#the-structure-and-synthesis-of-
yobyrine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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